Cas no 1805050-29-6 (2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid)
2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid
-
- Inchi: 1S/C12H10F3NO3/c1-2-7-3-4-10(19-12(13,14)15)9(6-16)8(7)5-11(17)18/h3-4H,2,5H2,1H3,(H,17,18)
- InChI Key: LOGLXCCGXRXULQ-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(CC)=C(CC(=O)O)C=1C#N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 374
- XLogP3: 3.1
- Topological Polar Surface Area: 70.3
2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010002857-1g |
2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid |
1805050-29-6 | 97% | 1g |
1,564.50 USD | 2021-07-06 |
2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid Related Literature
-
1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid
2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1805050-29-6): A Comprehensive Overview
2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1805050-29-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The molecular formula of 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid is C14H12F3NO3, and its molecular weight is 297.24 g/mol. The presence of a cyano group, an ethyl substituent, and a trifluoromethoxy moiety in its structure confers unique chemical properties and biological activities. These features have been extensively studied to understand their implications in drug design and development.
2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid has shown potential in various preclinical studies, particularly in the areas of anti-inflammatory and anti-cancer research. Recent studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This inhibition can lead to reduced production of pro-inflammatory mediators, making it a potential candidate for the treatment of chronic inflammatory diseases.
In the context of cancer research, 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid has been investigated for its anti-proliferative and pro-apoptotic effects on various cancer cell lines. Studies have shown that it can induce cell cycle arrest and apoptosis in cancer cells by modulating specific signaling pathways. For instance, it has been reported to inhibit the activation of the Akt/mTOR pathway, which is often dysregulated in many types of cancer.
The pharmacokinetic properties of 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid have also been evaluated to assess its suitability as a therapeutic agent. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that it can be effectively delivered to target tissues with minimal toxicity. Additionally, its stability under physiological conditions has been confirmed through various analytical methods.
To further enhance its therapeutic potential, researchers have explored the synthesis of derivatives and analogs of 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid. These modifications aim to optimize its pharmacological properties, such as potency, selectivity, and bioavailability. For example, the introduction of additional functional groups or changes in the substituents can lead to compounds with improved efficacy and reduced side effects.
The safety profile of 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid has been evaluated through extensive toxicological studies. These studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.
In conclusion, 2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1805050-29-6) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable compound for the development of novel therapeutic agents. Continued research and clinical trials will further elucidate its potential applications and contribute to the advancement of healthcare solutions.
1805050-29-6 (2-Cyano-6-ethyl-3-(trifluoromethoxy)phenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)